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Compound of Interest

Compound Name: 3-amino-2-nitropyridine

Cat. No.: B078374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-amino-2-nitropyridine, a key

intermediate in the synthesis of pharmaceuticals and other specialty chemicals. This document

outlines its chemical identifiers, physical properties, synthesis, applications, and safety

information.

Core Identifiers and Properties
3-Amino-2-nitropyridine is a heterocyclic compound featuring both an amino and a nitro

functional group, making it a versatile building block in organic synthesis.[1] Its identifiers and

key properties are summarized below for easy reference.

Table 1: Chemical Identifiers for 3-Amino-2-nitropyridine
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Identifier Value

CAS Number 13269-19-7

IUPAC Name 2-nitropyridin-3-amine

Molecular Formula C₅H₅N₃O₂

Molecular Weight 139.11 g/mol

PubChem CID 83281

MDL Number MFCD00044102

InChI Key GZBKVUGZEAJYHH-UHFFFAOYSA-N

SMILES C1=CC(=C(N=C1)N)--INVALID-LINK--[O-]

Table 2: Physical and Chemical Properties of 3-Amino-2-
nitropyridine

Property Value Reference

Appearance
Yellow to brown crystalline

powder
[1]

Melting Point 194-204 °C [1]

Boiling Point
382.3 °C at 760 mmHg

(Predicted)
[2]

Density 1.437 g/cm³ [2]

Flash Point 185 °C [2]

Purity ≥ 98% (HPLC) [1]

Storage Conditions
Store at 0-8 °C, in a dark, inert

atmosphere
[1][3]

Synthesis and Experimental Protocols
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While the preparation of 3-amino-2-nitropyridine is described as a potentially challenging and

time-consuming process, its utility as a synthetic intermediate is well-established, particularly in

the production of 2,3-diaminopyridine.[4]

Synthesis of 2,3-Diaminopyridine from 3-Amino-2-
nitropyridine
A significant application of 3-amino-2-nitropyridine is its use as a precursor for 2,3-

diaminopyridine, a valuable building block in the synthesis of various pharmaceutical

compounds.[4][5][6] The conversion is typically achieved through catalytic reduction, a method

noted for providing good yields.[4]

Experimental Protocol: Catalytic Reduction

The following is a general protocol for the catalytic reduction of 3-amino-2-nitropyridine to

2,3-diaminopyridine. Specific conditions may vary based on the catalyst and equipment used.

Reaction Setup: In a suitable hydrogenation vessel, dissolve 3-amino-2-nitropyridine in an

appropriate solvent, such as ethanol.

Catalyst Addition: Add a catalytic amount of a hydrogenation catalyst (e.g., palladium on

carbon, Pd/C).

Hydrogenation: Seal the vessel and introduce hydrogen gas to the desired pressure.

Reaction Monitoring: Stir the reaction mixture at room temperature until the reaction is

complete, which can be monitored by techniques such as thin-layer chromatography (TLC)

or high-performance liquid chromatography (HPLC).

Work-up: Upon completion, carefully vent the hydrogen gas and filter the reaction mixture to

remove the catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2,3-

diaminopyridine, which can be further purified by recrystallization or chromatography.
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Synthesis of 2,3-Diaminopyridine
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3-Amino-2-nitropyridine
(CAS: 13269-19-7)
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(e.g., H₂, Pd/C)

Reduction of nitro group

2,3-Diaminopyridine

Formation of amino group

Click to download full resolution via product page

Caption: A schematic overview of the synthesis of 2,3-diaminopyridine.

Applications in Drug Development and Other
Industries
3-Amino-2-nitropyridine serves as a crucial intermediate in several key industries:

Pharmaceuticals: It is a building block for various pharmaceuticals, particularly those

targeting neurological disorders.[1] Its derivative, 2,3-diaminopyridine, is used in the

synthesis of a range of pharmaceutically important compounds.[6]

Agrochemicals: The compound is utilized in the formulation of pesticides and herbicides.[1]

Dyes and Materials Science: It is an intermediate in the synthesis of dyes and is explored for

creating advanced materials like polymers and coatings.[1]
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Safety and Handling
3-Amino-2-nitropyridine is classified as harmful if swallowed and can cause skin and eye

irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this chemical. Work should be conducted in a

well-ventilated area or a fume hood. For detailed safety information, refer to the material safety

data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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